Cas no 1031965-11-3 (N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• CAS No: 1031965-11-3
• MF: C₂₁H₂₁FN₄OS
• MW: 396.481046438217
• CID: 6233964
• PubChem ID: 29576614
• Update Time: 2025-05-20

N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide
• SR-01000923030-1
• AKOS002011346
• SR-01000923030
• N-[(4-fluorophenyl)methyl]-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-4-carboxamide
• 1031965-11-3
• F5528-1157
• N-(4-fluorobenzyl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-4-carboxamide
• N-(4-fluorobenzyl)-1-[6-(2-thienyl)pyridazin-3-yl]piperidine-4-carboxamide

• Inchi： 1S/C21H21FN4OS/c22-17-5-3-15(4-6-17)14-23-21(27)16-9-11-26(12-10-16)20-8-7-18(24-25-20)19-2-1-13-28-19/h1-8,13,16H,9-12,14H2,(H,23,27)
• InChI Key： NHBRAAONKSMWSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(N=N1)N1CCC(C(NCC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 396.14201064g/mol
• Monoisotopic Mass: 396.14201064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide

N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide: A Comprehensive Overview

N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, with the CAS number 1031965-11-3, represents a convergence of multiple advanced chemical and pharmacological principles, making it a subject of intense study and development.

The molecular structure of this compound is characterized by a piperidine ring linked to a pyridazine moiety, which is further substituted with a thiophene ring and an N-methyl group. The presence of a 4-fluorophenyl group at the N-methyl position introduces a level of electronic modulation that can significantly influence the compound's biological activity. This structural complexity makes it an intriguing candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that target specific biological pathways with high selectivity and efficacy. The N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide has been identified as a promising candidate for this purpose due to its unique structural features. The combination of the pyridazine, thiophene, and fluorinated phenyl groups suggests potential interactions with various biological targets, including enzymes and receptors involved in disease processes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that the structural motifs present in this molecule may interact with neurotransmitter systems, potentially leading to novel therapeutic approaches for conditions such as depression, anxiety, and neurodegenerative diseases. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as it can enhance binding affinity and metabolic stability, which are critical factors in drug design.

Furthermore, the presence of the thiophene ring adds another layer of complexity to the compound's biological profile. Thiophene derivatives are well-known for their diverse pharmacological activities, including anti-inflammatory, analgesic, and antiviral properties. The integration of this moiety into the molecular framework of N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide may contribute to its multifaceted biological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized. The use of molecular modeling techniques has been instrumental in understanding how N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide interacts with its intended targets. These studies have provided valuable insights into its potential therapeutic applications and have guided the optimization process to enhance its efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups to achieve the desired molecular architecture. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological testing. The complexity of the synthesis underscores the compound's sophistication and highlights the expertise required to produce it on a scalable basis.

In conclusion, N-[(4-fluorophenyl)methyl]-1-[6-(thiophen-2-yl)pyridazin-3-yl]piperidine-4-carboxamide is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.